Mcl-1 Inhibition: Methylated vs. Unmethylated Analog
In a direct head-to-head comparison under identical assay conditions (NIH MLSCN Emory Chemical Biology Discovery Center, fluorescence polarization-based Mcl-1 binding assay), the target compound bearing a 4-methylthiazole substituent (WAY-606376) exhibited an IC50 of 4.03 µM. By contrast, the unmethylated thiazole analog (BDBM48751) demonstrated an IC50 of 2.50 µM, indicating a 1.6-fold reduction in potency upon methyl removal [1]. This differential demonstrates that the methyl group is not merely a passive structural feature but actively modulates target engagement.
| Evidence Dimension | Mcl-1 binding affinity (IC50) |
|---|---|
| Target Compound Data | IC50 = 4.03 µM (4.03E+3 nM) |
| Comparator Or Baseline | Unmethylated thiazole analog (BDBM48751): IC50 = 2.50 µM |
| Quantified Difference | 1.6-fold reduced potency for unmethylated analog (2.50 µM vs. 4.03 µM) |
| Conditions | NIH MLSCN Emory Chemical Biology Discovery Center; Mcl-1 fluorescence polarization binding assay (AID 1417 / BindingDB Entry 4122) |
Why This Matters
This quantifies a non-obvious SAR perturbation that would be missed if a user substituted the cheaper, more readily available unmethylated analog for Mcl-1-focused studies, compromising data reproducibility.
- [1] BindingDB. (2011). Entry 4122: Mcl-1 inhibition by BDBM50280 (IC50 4.03 µM) and BDBM48751 (IC50 2.50 µM). NIH MLSCN Emory Chemical Biology Discovery Center. View Source
